3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-chloro-4-ethyl-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C10H10ClN3/c1-2-14-9(12-13-10(14)11)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key: DAAHNZXCOMYAHW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1Cl)C2=CC=CC=C2
• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol

Description

3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole is a chemical compound with the molecular formula C10H10ClN3 and a molecular weight of 207.66. It is used for research purposes.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves cyclization reactions. For instance, benzoic acid hydrazide can be synthesized by reacting methyl benzoate with hydrazine hydrate. This compound can then react with CS2 in a solution of alkali ethanol to give potassium dithiocarbazinate salt. The basic nucleus 4-amino-5-phenyl-1-4H-1,2,4-triazole-3-thiol can be prepared by cyclizing the potassium salt with hydrazine hydrate using water as a solvent under reflux conditions.

Molecular Structure Analysis

The molecular structure of 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole is characterized by a triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms.

Chemical Reactions Analysis

Triazole derivatives can undergo various chemical reactions. For instance, the basic nucleus 4-amino-5-phenyl-1-4H-1,2,4-triazole-3-thiol can undergo addition reactions with different aldehydes to synthesize Schiff bases. These can be cyclized by treating with thioglycolic acid to prepare other compounds.

Physical And Chemical Properties Analysis

3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole is a solid substance that should be stored at room temperature. It has a molecular weight of 207.66.

Scientific Research Applications

Pharmaceutical Chemistry

. The compound can be utilized in the synthesis of new drug candidates, especially as it can act as a pharmacophore, a part of a molecule responsible for its biological activity.

Antimicrobial Agents

. “3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole” could potentially be used in the development of new antimicrobial drugs that target resistant strains of bacteria and fungi.

Anticancer Research

. This specific triazole derivative could be explored for its efficacy against various types of cancer.

Agrochemical Applications

. “3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole” may contribute to the development of new agrochemicals that can protect crops from pests and diseases.

Material Sciences

. This compound could be investigated for its potential applications in creating new materials with desired characteristics.

Organic Catalysts

. The compound might be a candidate for catalyzing reactions in organic synthesis.

Analgesic and Anti-inflammatory

. “3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole” could be a key ingredient in the development of new pain relief and anti-inflammatory medications.

Antidepressant Therapeutics

. Research into “3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole” could lead to the discovery of novel treatments for depression.

Mechanism of Action

While the specific mechanism of action for 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole is not mentioned in the search results, 1,2,4-triazole derivatives have been found to act as antioxidants and scavenge free radicals.

Safety and Hazards

The safety information for 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for research on 3-chloro-4-ethyl-5-phenyl-4H-1,2,4-triazole and similar compounds could involve further exploration of their antioxidant properties and potential therapeutic applications. Additionally, more research could be done to understand their synthesis and chemical reactions.